Cas no 1410782-64-7 (3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide)

• Product Name: 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide
• CAS No: 1410782-64-7
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5402234
• Update Time: 2025-06-08

3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide

• Inchi： 1S/C16H17N3O4S/c1-19-10-11-8-12(6-7-15(11)17-16(19)20)18-24(21,22)14-5-3-4-13(9-14)23-2/h3-9,18H,10H2,1-2H3,(H,17,20)
• InChI Key： LYBJWJIXGWVXOK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CN(C)C(=O)N3)(=O)=O)=CC=CC(OC)=C1

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide

3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide (CAS No. 1410782-64-7): An Overview

3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide (CAS No. 1410782-64-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones and is characterized by its unique structural features, including a methoxy group and a benzenesulfonamide moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide consists of a quinazoline ring system fused with a benzene ring, which is further substituted with a methoxy group and a benzenesulfonamide group. The quinazoline ring is known for its ability to interact with various biological targets, making it an attractive scaffold for drug design. The methoxy group enhances the lipophilicity of the molecule, while the benzenesulfonamide moiety contributes to its solubility and binding affinity to specific receptors.

Recent research has focused on the pharmacological properties of 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Furthermore, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for an anticancer drug.

The pharmacokinetic profile of 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for its potential use as an orally administered drug. Additionally, the compound has demonstrated low toxicity in animal models, suggesting that it may have a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for further clinical development and potential approval as a therapeutic agent.

The synthesis of 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quinazolinyl)benzenesulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key synthetic route involves the condensation of 5-aminoisoquinoline with methanesulfonyl chloride followed by cyclization to form the quinazoline ring. Subsequent functionalization steps are then carried out to introduce the methoxy and benzenesulfonamide groups.

In conclusion, 3-Methoxy-N-(1,2,3,4-tetrahydro-3-methyl-2-oxo-6-quiazolinyl)benzenesulfonamide (CAS No. 1410782-64-7) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its anti-inflammatory and antitumor properties, combined with favorable pharmacokinetic and safety profiles, position it as a potential therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential in the treatment of human diseases.